(3,5-Dimethyl-1-benzofuran-2-yl)[4-(4-methoxyphenyl)piperazin-1-yl]methanone

• IUPAC Name: (3,5-dimethyl-1-benzofuran-2-yl)-[4-(4-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C22H24N2O3/c1-15-4-9-20-19(14-15)16(2)21(27-20)22(25)24-12-10-23(11-13-24)17-5-7-18(26-3)8-6-17/h4-9,14H,10-13H2,1-3H3
• InChI Key: SCPVOGWRXVHOGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=C2C)C(=O)N3CCN(CC3)C4=CC=C(C=C4)OC
• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol

Description

“(3,5-Dimethyl-1-benzofuran-2-yl)[4-(4-methoxyphenyl)piperazin-1-yl]methanone” is a chemical compound that belongs to the benzofuran family. Benzofuran derivatives are known for their wide range of biological and pharmacological applications. They have been used in the treatment of various diseases and are considered a privileged structure in the field of drug discovery.

Synthesis Analysis

The synthesis of benzofuran derivatives often involves the condensation process. The synthesized compounds are usually confirmed by IR, 1H and 13C-NMR, MS spectra, and HRMS spectral data.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives can be characterized using various spectroscopic techniques. For instance, the IR spectrum can indicate the presence of specific functional groups.

Chemical Reactions Analysis

Benzofuran derivatives have been found to exhibit excellent antimicrobial activity against various bacterial and fungal strains. They have also shown non-toxic nature after being screened for cytotoxicity against certain cancer cell lines.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can vary. For instance, some compounds appear as a yellow solid with a specific melting point. Their properties can be confirmed by 1H NMR and 13C NMR.

Future Directions

Benzofuran and its derivatives are considered a promising area for future research, especially in the search for efficient antimicrobial candidates. There is a need to collect the latest information in this promising area to utilize its full therapeutic potential for the treatment of microbial diseases.

Mechanism of Action

Target of Action

It’s known that benzofuran derivatives and indole derivatives, which are structurally similar to this compound, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For instance, benzofuran derivatives have shown good antimicrobial activity when the substituent on the 4-position contained halogens or hydroxyl groups .

Biochemical Pathways

It’s known that indole derivatives, which share structural similarities with this compound, can affect a broad range of biochemical pathways . These pathways are involved in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Pharmacokinetics

It’s known that the bioavailability of related compounds can be improved, allowing for once-daily dosing .

Action Environment

It’s known that the stability of related compounds, such as boronic esters, can be affected by air and moisture .